Cas no 35414-25-6 (1-Heptanaminium, N,N,N-triheptyl-)

1-Heptanaminium, N,N,N-triheptyl- structure
35414-25-6 structure
Product Name:1-Heptanaminium, N,N,N-triheptyl-
CAS No:35414-25-6
MF:C28H60N
MW:410.782709121704
CID:1476814
PubChem ID:77072
Update Time:2025-04-21

1-Heptanaminium, N,N,N-triheptyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanaminium, N,N,N-triheptyl-
    • tetraheptylazanium
    • TAA7
    • 35414-25-6
    • InChI=1/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
    • YFZDLRVCXDBOPH-UHFFFAOYSA-
    • n,n,n-triheptylheptan-1-aminium
    • DTXSID00275751
    • SCHEMBL272990
    • Tetraheptylammonium
    • tetraheptylazanium bromide
    • STL483815
    • Inchi: 1S/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
    • InChI Key: YFZDLRVCXDBOPH-UHFFFAOYSA-N
    • SMILES: [N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC

Computed Properties

  • Exact Mass: 410.4729
  • Monoisotopic Mass: 410.472575918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 24
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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